4-Bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• IUPAC Name: 4-bromo-6-chloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• InChI: InChI=1S/C7H4BrClN2O/c8-4-2-5(9)10-7-3(4)1-6(12)11-7/h2H,1H2,(H,10,11,12)
• InChI Key: MGQSWHFVWSBWLY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(NC1=O)N=C(C=C2Br)Cl
• Molecular Formula: C7H4BrClN2O
• DSSTOX Substance ID: DTXSID001189049
• Molecular Weight: 247.47 g/mol
• CAS RN: 1190322-92-9

Description

Comprehensive Analysis of 4-Bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

The compound this compound is a heterocyclic organic compound that features a pyrrolopyridine core with bromine and chlorine substituents. This structure is a key intermediate in the synthesis of various biologically active compounds and is of interest in the field of medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related brominated pyridine derivatives has been reported in several studies. For instance, the regioselective bromination of thieno[2,3-b]pyridine to produce 4-bromothieno[2,3-b]pyridine demonstrates the potential of brominated pyridines as building blocks in drug discovery research . Similarly, the synthesis of 6-bromo-imidazo[4,5-b]pyridine derivatives involves a systematic approach that includes condensation and alkylation reactions, highlighting the versatility of brominated pyridines in chemical synthesis . These methods could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of brominated pyridine derivatives has been extensively studied. For example, the crystal and molecular structure of 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine was investigated using single-crystal X-ray diffraction, revealing intermolecular hydrogen bonding and π-π interactions . These structural features are crucial for understanding the reactivity and interaction of the compound with other molecules.

Chemical Reactions Analysis

Brominated pyridine derivatives are known to participate in various chemical reactions. The cyclometalated Pd(II) and Ir(III) complexes with 2-(4-bromophenyl)pyridine ligands have been used in one-pot oxidation/Suzuki coupling reactions, indicating the utility of brominated pyridines in catalysis and synthesis of complex molecules . Additionally, the reactivity of 4-bromothieno[2,3-b]pyridine in cross-coupling reactions further exemplifies the chemical versatility of such compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of brominated pyridine derivatives are influenced by their molecular structure. The charge density distribution and electronic structure of 4-chloro-1H-pyrrolo[2,3-b]pyridine have been analyzed using experimental and theoretical methods, providing insights into the stability and reactivity of the molecule . These properties are essential for the design and development of new materials and pharmaceuticals.

Scientific Research Applications

Synthesis Applications

• Efficient Synthesis of Derivatives : 6-Chloro-4-nitro- and 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine are used as building blocks in the synthesis of 4-substituted 7-azaindole derivatives, demonstrating the versatility of these compounds in creating various derivatives through nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006).

Chemical Transformations

• Halogenation Reactions : The direct halogenation of related compounds like thieno[2,3-b]pyridine to form various halogenated derivatives shows the potential of similar compounds, like 4-Bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one, in undergoing diverse chemical transformations (Klemm et al., 1974).

Electronic Structure Analysis

• Electronic Structure Investigations : Studies on compounds like 4-chloro-1H-pyrrolo[2,3-b]pyridine, which have similarities in structure, reveal insights into the electronic structure, bonding scheme, and molecular stability, which are crucial for understanding the properties of this compound (Hazra et al., 2012).

Material Science Applications

• Semiconducting Materials : The synthesis of novel nitrogen-embedded small molecules from compounds like 4,6-dichloro-1-(2-ethylhexyl)-1H-pyrrolo[2,3-b]pyridin-2,3-dione demonstrates the potential application of this compound in developing new materials with unique electronic properties (Zhou et al., 2019).

Crystallography and Molecular Packing

• Crystal Structure Analysis : Research on halogeno-derivatives of 7-azaindole shows the significance of studying the crystal structure and molecular packing, which can be applied to understand the structural properties of this compound (Morzyk-Ociepa et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statement is P261.

Mechanism of Action

Target of Action

The primary targets of 4-Bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one are the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, differentiation, and migration .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . FGFRs typically function by binding to fibroblast growth factors, leading to receptor dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound interferes with this process, thereby inhibiting the activation of downstream signaling pathways .

Biochemical Pathways

The inhibition of FGFRs affects several biochemical pathways. Key among these are the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways regulate various biological processes, including organ development, cell proliferation, migration, and angiogenesis . By inhibiting FGFRs, this compound disrupts these pathways, potentially leading to the inhibition of tumor growth and progression .

Result of Action

The inhibition of FGFRs by this compound can lead to significant cellular effects. For instance, it has been shown to inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . It also significantly inhibits the migration and invasion of these cells .

Biochemical Analysis

Biochemical Properties

4-Bromo-6-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one plays a significant role in biochemical reactions, particularly in the inhibition of fibroblast growth factor receptors (FGFRs). This compound has been shown to interact with FGFR1, FGFR2, and FGFR3, inhibiting their activity and thereby affecting downstream signaling pathways such as RAS-MEK-ERK, PLCγ, and PI3K-Akt . These interactions are crucial in regulating cell proliferation, migration, and angiogenesis, making this compound a potential candidate for cancer therapy.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to inhibit the proliferation of breast cancer cells and induce apoptosis . Additionally, it significantly inhibits the migration and invasion of these cells, suggesting its potential as an anti-cancer agent. The compound influences cell signaling pathways, gene expression, and cellular metabolism, thereby altering cell function and contributing to its therapeutic potential.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with fibroblast growth factor receptors. By inhibiting the activity of FGFR1, FGFR2, and FGFR3, the compound disrupts the downstream signaling pathways that are essential for cell proliferation and survival . This inhibition leads to reduced autophosphorylation of tyrosine residues in the cytoplasmic tail of the receptors, thereby preventing the activation of signaling cascades such as RAS-MEK-ERK, PLCγ, and PI3K-Akt.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, allowing for sustained inhibition of FGFR activity and prolonged anti-cancer effects . Degradation over time can lead to reduced efficacy, highlighting the importance of optimizing storage and handling conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits FGFR activity and reduces tumor growth without causing significant toxicity . At higher doses, toxic or adverse effects may be observed, indicating the need for careful dosage optimization to balance efficacy and safety.

Metabolic Pathways

This compound is involved in metabolic pathways that include interactions with various enzymes and cofactors. The compound’s metabolism can affect metabolic flux and metabolite levels, influencing its overall efficacy and safety . Understanding these metabolic pathways is crucial for optimizing the compound’s therapeutic potential and minimizing adverse effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its activity. The compound interacts with specific transporters and binding proteins that facilitate its localization and accumulation in target tissues . These interactions are critical for ensuring that the compound reaches its intended site of action and exerts its therapeutic effects.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its interaction with FGFRs and the subsequent inhibition of downstream signaling pathways.